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Compound of Interest

Compound Name: 4-Chloro-2-methylanisole

Cat. No.: B1360048 Get Quote

For Immediate Use by Laboratory Personnel

This guide provides critical safety and logistical information for the handling of 4-Chloro-2-
methylanisole (CAS No. 3260-85-3), a compound recognized for its potential as a skin, eye,

and respiratory irritant.[1][2] Adherence to these protocols is essential for ensuring the safety of

all laboratory and research professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Chloro-2-methylanisole is a flammable substance that poses significant health risks upon

exposure.[2] The primary hazards include skin irritation, serious eye irritation, and potential

respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment

(PPE) is mandatory.

Recommended Personal Protective Equipment
A summary of the necessary PPE for handling 4-Chloro-2-methylanisole is provided in the

table below.
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PPE Category Specification

Eye Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH approved.[2]

Hand Protection

Chemical-resistant gloves. Nitrile gloves are a

suitable option for incidental contact (e.g.,

splashes).[3] For prolonged or immersive

contact, consult manufacturer-specific

breakthrough time data. Always inspect gloves

for degradation or punctures before use.[2]

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator may be used. For

higher-level protection or when working outside

of a fume hood, an air-purifying respirator with

an Organic Vapor (OV) cartridge is required.[2]

All respirators and their components must be

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).[2]

Body Protection

A laboratory coat should be worn. For larger

quantities or when there is a significant risk of

splashing, a chemically resistant apron or

coveralls are recommended.

Safe Handling and Engineering Controls
Proper handling and engineering controls are critical to minimize exposure to 4-Chloro-2-
methylanisole.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of 4-
Chloro-2-methylanisole.
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Safe Handling Workflow for 4-Chloro-2-methylanisole

Preparation

Handling

Cleanup & Storage

Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Transport Chemical in Secondary Containment

Perform Manipulations in Fume Hood

Use Smallest Necessary Quantity

Decontaminate Work Area

Store in a Cool, Dry, Well-Ventilated Area

Dispose of Contaminated PPE as Hazardous Waste

Dispose of Chemical Waste as Halogenated Organic Waste
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Hierarchy of Controls for Chemical Safety

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1360048?utm_src=pdf-custom-synthesis
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.capotchem.cn/doc/msds_3260-85-3.do
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b1360048#personal-protective-equipment-for-handling-4-chloro-2-methylanisole
https://www.benchchem.com/product/b1360048#personal-protective-equipment-for-handling-4-chloro-2-methylanisole
https://www.benchchem.com/product/b1360048#personal-protective-equipment-for-handling-4-chloro-2-methylanisole
https://www.benchchem.com/product/b1360048#personal-protective-equipment-for-handling-4-chloro-2-methylanisole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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